3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride
Overview
Description
3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride (DFCMCH) is a heterocyclic compound that has been studied for its potential applications in the field of science and medicine. It is a novel compound that has attracted attention in recent years due to its unique chemical and physical properties. DFCMCH has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, DFCMCH has been shown to possess a number of other properties, such as being a potential drug target for various diseases.
Mechanism of Action
The mechanism of action of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride is not yet fully understood. However, it is believed that the compound acts as an antioxidant and anti-inflammatory agent by scavenging free radicals and reducing inflammation in the body. In addition, it is thought that 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride may also act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride has been found to possess a number of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride has also been found to possess anti-oxidant properties, as well as anti-cancer activities.
Advantages and Limitations for Lab Experiments
The use of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride is that it is a relatively stable compound, which makes it suitable for use in a wide range of experiments. In addition, 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride is also relatively easy to synthesize, which makes it a cost-effective option for laboratory experiments. On the other hand, one of the main limitations of using 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride are still being explored, so there are a number of possible future directions that can be taken. One potential direction is to further investigate the anti-inflammatory and anti-oxidant activities of the compound, as well as its potential use in the development of new drugs. In addition, further research could also be done to explore the potential of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride as a drug target for various diseases. Finally, further research could also be done to investigate the potential of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride as a tool for drug delivery and drug formulation.
Synthesis Methods
3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride can be synthesized in a number of different ways, including the use of a variety of organic solvents, catalysts, and reagents. One of the most common methods for the synthesis of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride involves the use of anhydrous ammonia and a catalytic amount of palladium chloride (PdCl2). The reaction is carried out in a solvent such as dichloromethane (CH2Cl2) at a temperature of approximately 0°C. The reaction is complete within a few hours and the product is isolated by precipitation.
Scientific Research Applications
3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride has been studied extensively in recent years due to its potential applications in the field of science and medicine. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride has been found to possess a number of other properties, such as being a potential drug target for various diseases. 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride has also been studied for its potential use in the synthesis of various pharmaceuticals, as well as for its use in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride involves the reaction of 3,3-difluorocyclobutanone with methanesulfonylmethylamine followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "3,3-difluorocyclobutanone", "methanesulfonylmethylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,3-difluorocyclobutanone is reacted with methanesulfonylmethylamine in the presence of a base such as potassium carbonate to form 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-ol.", "Step 2: The resulting alcohol is then reduced with sodium borohydride to form 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine.", "Step 3: The amine is then quaternized with hydrochloric acid to form the final product, 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride." ] } | |
CAS RN |
2742657-08-3 |
Molecular Formula |
C6H12ClF2NO2S |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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